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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Sulfo-Cyanine5 NHS ester, a water-soluble,
amine-reactive fluorescent dye. It is designed to be a comprehensive resource for
professionals utilizing this reagent for the fluorescent labeling of proteins, antibodies, and other
biomolecules in various research and drug development applications.

Core Properties and Specifications

Sulfo-Cyanine5 NHS ester is a bright, far-red fluorescent dye designed for the covalent
labeling of primary amines on biomolecules. The presence of sulfonate groups enhances its
water solubility, allowing for conjugation reactions in agueous environments without the need
for organic co-solvents. This is particularly advantageous for labeling sensitive proteins that
may denature in the presence of organic solvents. The N-hydroxysuccinimide (NHS) ester
functional group readily reacts with primary amines (such as the side chain of lysine residues or
the N-terminus of proteins) to form stable amide bonds.

Quantitative Data Summary
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The molecular weight and formula of Sulfo-Cyanine5 NHS ester can vary slightly depending
on the counter-ion and the specific formulation from different suppliers. Below is a summary of
the reported values.

Property Value Source(s)
Molecular Weight 777.94 g/mol [1]

777.95 g/mol [2]

778.96 g/mol [3]

Molecular Formula C36H40N3KO10S [1112]
C36H41KN3010S [3]

C36H40N3NaO10S:> [4]

Excitation Maximum ~646 nm [31[5]
Emission Maximum ~662 nm [31[5]

Experimental Protocol: Antibody Labeling

This protocol provides a general procedure for the conjugation of Sulfo-Cyanine5 NHS ester
to an antibody, such as IgG. The optimal dye-to-protein ratio may need to be determined
empirically for each specific antibody and application.

Materials

e Antibody of interest in an amine-free buffer (e.g., PBS)

o Sulfo-Cyanine5 NHS ester

e Anhydrous Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO)
o Reaction Buffer: 0.1 M Sodium Bicarbonate, pH 8.3-8.5

e Quenching Buffer: 1 M Tris-HCI, pH 8.0

 Purification column (e.g., Sephadex G-25)
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o Storage Buffer (e.g., PBS)

Procedure

e Prepare the Antibody Solution:

o Ensure the antibody solution is free from amine-containing substances like Tris or glycine,
and stabilizing proteins like BSA. If necessary, dialyze the antibody against the Reaction
Buffer.[3]

o Adjust the antibody concentration to 2-10 mg/mL in the Reaction Buffer.[4]
e Prepare the Dye Stock Solution:

o Immediately before use, dissolve the Sulfo-Cyanine5 NHS ester in a small amount of
anhydrous DMF or DMSO to create a 10 mg/mL stock solution.[3]

o Perform the Conjugation Reaction:

o Calculate the required volume of the dye stock solution to achieve the desired dye-to-
protein molar ratio. A 10-fold molar excess of the dye is a common starting point.[3]

o Add the calculated amount of the dye stock solution to the antibody solution while gently
vortexing.[3]

o Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.[3]
e Quench the Reaction:

o Add the Quenching Buffer to the reaction mixture to a final concentration of 50-100 mM.
This will react with any unreacted NHS ester.

o Incubate for 30 minutes at room temperature.[3]
o Purify the Conjugate:

o Remove the unreacted dye and byproducts by passing the reaction mixture through a
desalting column (e.g., Sephadex G-25) equilibrated with a suitable storage buffer (e.g.,
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PBS).[4]

o Collect the fractions containing the labeled antibody, which is typically the first colored

fraction to elute.[3]

e Characterize the Conjugate:

o Determine the protein concentration and the degree of labeling (DOL) by measuring the
absorbance of the purified conjugate at 280 nm (for the protein) and ~646 nm (for Sulfo-
Cyanine5).

Experimental Workflow Diagram

The following diagram illustrates the general workflow for antibody labeling with Sulfo-
Cyanine5 NHS ester.

Preparation
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Caption: Workflow for antibody conjugation with Sulfo-Cyanine5 NHS ester.

Applications in Research and Drug Development

Sulfo-Cyanine5 NHS ester is a versatile tool with numerous applications, including:
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» Fluorescence Microscopy: For imaging and localization of target proteins in cells and tissues.

[5]

e Flow Cytometry: Suitable for multi-color analysis due to its far-red emission, which minimizes
spectral overlap with other fluorophores.[5]

e Protein and Peptide Labeling: Enables the study of biomolecular interactions, protein
trafficking, and conformational changes.[5]

» Drug Development: In drug discovery, fluorescently labeled antibodies and other biologics
can be used in target validation, pharmacokinetic studies, and high-throughput screening
assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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